(2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-ol

• IUPAC Name: (2S)-2-(2-bicyclo[3.1.0]hexanyl)propan-1-ol
• InChI: InChI=1S/C9H16O/c1-6(5-10)8-3-2-7-4-9(7)8/h6-10H,2-5H2,1H3/t6-,7?,8?,9?/m1/s1
• InChI Key: WRWBNCWCEUKTJH-LJSVPSOQSA-N
• Canonical SMILES: CC(CO)C1CCC2C1C2
• Isomeric SMILES: C[C@H](CO)C1CCC2C1C2
• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol

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